Cas no 90485-83-9 (Hexanoic acid, 5,6-diamino-6-oxo-)
90485-83-9 structure
Product Name:Hexanoic acid, 5,6-diamino-6-oxo-
CAS No:90485-83-9
MF:C6H12N2O3
MW:160.171081542969
CID:798403
PubChem ID:13943499
Update Time:2025-04-19
Hexanoic acid, 5,6-diamino-6-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 5,6-diamino-6-oxo-
- 5,6-diamino-6-oxohexanoic acid
- DTXSID00552978
- 90485-83-9
- 6-Hydroxy-6-oxonorleucinamide
- alpha-aminoadipic amide
- SCHEMBL5371598
-
- Inchi: 1S/C6H12N2O3/c7-4(6(8)11)2-1-3-5(9)10/h4H,1-3,7H2,(H2,8,11)(H,9,10)
- InChI Key: ONWORFCWNLEBMF-UHFFFAOYSA-N
- SMILES: O=C(C(CCCC(=O)O)N)N
Computed Properties
- Exact Mass: 160.08479225g/mol
- Monoisotopic Mass: 160.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -3.8
- Topological Polar Surface Area: 106Ų
Hexanoic acid, 5,6-diamino-6-oxo- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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